Cas no 13493-47-5 (N-(2-Formylphenyl)acetamide)

• Product Name: N-(2-Formylphenyl)acetamide
• CAS No: 13493-47-5
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD06739581
• CID: 181699
• PubChem ID: 354333422
• Update Time: 2025-07-27

N-(2-Formylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Formylphenyl)acetamide
• 2-Acetamidobenzaldehyde
• Acetamide,N-(2-formylphenyl)-
• N -(2-FORMYL-PHENYL)-ACETAMIDE
• 2-acetylaminobenzaldehyde
• AC1L6YV1
• AC1Q1KJD
• acetamidobenzaldehyde
• CTK4B9543
• N-(2-formyl phenyl)-acetamide
• N-acetyl-2-aminobenzaldehyde
• NSC298345
• o-acetylamino-benzaldehyde
• N-(2-Formyl-phenyl)-acetamide
• N-(2-Formyl-phenyl)acetamide
• OWMJAQBUFVTERI-UHFFFAOYSA-N
• 6256AA
• AB29065
• N-(2-formyl-phenyl)-acetamide, AldrichCPR
• DTXSID40315983
• 10.14272/OWMJAQBUFVTERI-UHFFFAOYSA-N.1
• Z1143235775
• T70224
• 13493-47-5
• NSC-298345
• doi:10.14272/OWMJAQBUFVTERI-UHFFFAOYSA-N.1
• AKOS006237891
• AS-59137
• SCHEMBL553680
• MFCD06739581
• CS-0197889
• EN300-71908
• A2926

• MDL： MFCD06739581
• Inchi： 1S/C9H9NO2/c1-7(12)10-9-5-3-2-4-8(9)6-11/h2-6H,1H3,(H,10,12)
• InChI Key： OWMJAQBUFVTERI-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 163.06337
• Monoisotopic Mass: 163.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 65.0 to 69.0 deg-C
• Boiling Point: 103°C/0.2mmHg(lit.)
• Flash Point: 174.5±23.3 °C
• Refractive Index: 1.622
• PSA: 46.17
• LogP: 1.53050
• λmax: 223(MeOH)(lit.)
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(2-Formylphenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on N-(2-Formylphenyl)acetamide

In-Depth Analysis of N-(2-Formylphenyl)acetamide (CAS No. 13493-47-5): Properties, Applications, and Industry Insights

N-(2-Formylphenyl)acetamide (CAS No. 13493-47-5), a specialized organic compound, has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This aromatic acetamide derivative serves as a versatile intermediate in synthetic chemistry, particularly in the development of heterocyclic compounds and bioactive molecules. Its molecular structure combines an acetamide group with a formyl-substituted benzene ring, creating opportunities for diverse chemical transformations.

Recent trends in green chemistry have elevated interest in N-(2-Formylphenyl)acetamide as researchers explore its potential in catalyzed reactions and atom-efficient syntheses. The compound's balanced reactivity profile makes it valuable for constructing complex molecular architectures while minimizing waste generation. Many laboratories now investigate its role in microwave-assisted synthesis and flow chemistry applications, addressing the growing demand for sustainable production methods.

The pharmaceutical industry particularly values CAS 13493-47-5 for its utility in developing small molecule therapeutics. Its structural motifs appear in several drug discovery programs targeting neurological and inflammatory conditions. Researchers frequently search for "N-(2-Formylphenyl)acetamide solubility" and "reactivity with amines" as these properties critically influence its application in medicinal chemistry. The compound's crystalline form and stability under various conditions remain active research areas.

Analytical chemists emphasize the importance of proper characterization techniques for 13493-47-5. Modern laboratories employ HPLC purity analysis, mass spectrometry, and multinuclear NMR to verify the compound's identity and quality. These methods help address common questions about "how to identify N-(2-Formylphenyl)acetamide impurities" and "storage conditions for long-term stability". The compound typically shows excellent compatibility with standard organic solvents, though moisture sensitivity requires consideration in handling protocols.

Material science applications of N-(2-Formylphenyl)acetamide have emerged more recently, with studies exploring its potential in functionalized polymers and coordination complexes. The formyl group offers a convenient handle for post-synthetic modifications, making it attractive for designing smart materials. Researchers investigating "metal-organic frameworks" and "molecular sensors" have incorporated this compound into their synthetic strategies with promising results.

From a commercial perspective, CAS 13493-47-5 maintains steady demand across multiple sectors. Suppliers frequently field inquiries about "bulk quantities of N-(2-Formylphenyl)acetamide" and "custom synthesis options". The global market reflects growing needs from contract research organizations and academic institutions engaged in cutting-edge chemical research. Proper material safety documentation and regulatory compliance remain essential considerations for commercial transactions.

Ongoing research continues to uncover new dimensions of N-(2-Formylphenyl)acetamide's chemical behavior. Recent publications explore its role in photocatalytic reactions and as a precursor for fluorescence probes. The scientific community maintains strong interest in "mechanistic studies of N-(2-Formylphenyl)acetamide transformations" and "computational modeling of its electronic properties". These investigations contribute to our fundamental understanding of aromatic carbonyl chemistry while opening doors to practical applications.

Quality control represents another critical aspect of working with 13493-47-5. Laboratories emphasize the importance of establishing appropriate analytical methods and reference standards to ensure reproducible results. Common challenges include monitoring for oxidation products and maintaining anhydrous conditions during sensitive reactions. Best practices for "handling air-sensitive compounds" and "preventing degradation of N-(2-Formylphenyl)acetamide" remain popular topics in technical forums.

The environmental profile of N-(2-Formylphenyl)acetamide has become increasingly relevant as industries adopt green chemistry principles. Studies investigating its "biodegradation pathways" and "ecotoxicity parameters" help inform responsible use and disposal practices. These efforts align with broader initiatives to develop sustainable chemical processes while maintaining research productivity. The compound's relatively benign environmental footprint compared to many alternatives enhances its appeal for modern applications.

Looking forward, N-(2-Formylphenyl)acetamide (CAS No. 13493-47-5) appears poised for continued relevance across chemical disciplines. Its combination of synthetic versatility, structural features, and commercial availability ensures ongoing utility in both academic and industrial settings. As research trends evolve toward more targeted molecular design and process intensification, this compound will likely find new applications that leverage its unique chemical properties.